Cas no 773787-37-4 (3H-Imidazo[2,1-i]purine,7,8-dihydro-)

3H-Imidazo[2,1-i]purine,7,8-dihydro- structure
773787-37-4 structure
Product Name:3H-Imidazo[2,1-i]purine,7,8-dihydro-
CAS No:773787-37-4
MF:C7H7N5
MW:161.163979768753
CID:562903
Update Time:2024-01-30

3H-Imidazo[2,1-i]purine,7,8-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 3H-Imidazo[2,1-i]purine,7,8-dihydro-
    • 1H-Imidazo[2,1-i]purine,7,8-dihydro- (9CI)
    • 1H-Imidazo[2,1-i]purine,7,8-dihydro-(9CI)
    • Inchi: 1S/C7H7N5/c1-2-12-4-11-6-5(7(12)8-1)9-3-10-6/h3-4H,1-2H2,(H,9,10)
    • InChI Key: DFUOEJCUBHIKEH-UHFFFAOYSA-N
    • SMILES: N1C2=C(N=CN3CCN=C32)NC=1

Computed Properties

  • Exact Mass: 161.07031
  • Monoisotopic Mass: 161.07
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.6A^2

Experimental Properties

  • Density: 1.467
  • Boiling Point: 524.1 °C at 760 mmHg
  • Flash Point: 270.8 °C
  • PSA: 56.64
  • pka: 14.28±0.20(Predicted)
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